2-(2,3-difluorophenyl)-N-[2-(1H-pyrazol-1-ylmethyl)benzyl]acetamide

• IUPAC Name: 2-(2,3-difluorophenyl)-N-[[2-(pyrazol-1-ylmethyl)phenyl]methyl]acetamide
• InChI: InChI=1S/C19H17F2N3O/c20-17-8-3-7-14(19(17)21)11-18(25)22-12-15-5-1-2-6-16(15)13-24-10-4-9-23-24/h1-10H,11-13H2,(H,22,25)
• InChI Key: NAMRXFIZXCXICK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)CC2=C(C(=CC=C2)F)F)CN3C=CC=N3
• Molecular Formula: C19H17F2N3O
• Molecular Weight: 341.4 g/mol

Description

2-(2,3-difluorophenyl)-N-[2-(1H-pyrazol-1-ylmethyl)benzyl]acetamide is a novel compound with potential applications in scientific research. It is a member of the acetamide family of compounds, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 2-(2,3-difluorophenyl)-N-[2-(1H-pyrazol-1-ylmethyl)benzyl]acetamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cellular signaling pathways. It has been shown to inhibit the activity of AKT, a protein kinase involved in cell survival and proliferation, as well as COX-2, an enzyme involved in inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, as well as induce apoptosis (programmed cell death). It also has anti-inflammatory and analgesic effects, as it inhibits the activity of COX-2. In addition, it has been shown to have antioxidant properties, which may contribute to its anti-cancer activity.

Advantages and Limitations for Lab Experiments

One advantage of 2-(2,3-difluorophenyl)-N-[2-(1H-pyrazol-1-ylmethyl)benzyl]acetamide is its broad range of biological activities, which make it a promising candidate for further research. It also has good solubility in a range of solvents, which makes it easy to work with in the lab. However, one limitation is that it has not yet been extensively tested in vivo, so its potential toxicity and pharmacokinetics are not well understood.

Future Directions

There are several potential future directions for research on 2-(2,3-difluorophenyl)-N-[2-(1H-pyrazol-1-ylmethyl)benzyl]acetamide. One area of focus could be further optimization of the synthesis method to improve yield and purity. Another area of research could be to investigate the compound's activity in vivo, including its toxicity and pharmacokinetics. Additionally, further studies could be conducted to elucidate the compound's mechanism of action and potential applications in the treatment of cancer, inflammation, and pain.

Synthesis Methods

The synthesis of 2-(2,3-difluorophenyl)-N-[2-(1H-pyrazol-1-ylmethyl)benzyl]acetamide involves the reaction of 2,3-difluoroaniline with 2-(1H-pyrazol-1-ylmethyl)benzylamine in the presence of acetic anhydride. The resulting product is then treated with acetic acid and acetic anhydride to yield the final compound. The synthesis method has been optimized for high yield and purity, and the compound has been characterized using various analytical techniques.

Scientific Research Applications

2-(2,3-difluorophenyl)-N-[2-(1H-pyrazol-1-ylmethyl)benzyl]acetamide has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to have activity against a range of cancer cell lines, including breast, lung, and prostate cancer. It also has potential applications in the treatment of inflammation and pain, as it has been shown to inhibit the activity of certain enzymes involved in these processes.